![molecular formula C31H39Cl2N3O5 B3015574 2-(2-(4-(3-(2-(3,4-dimethylphenoxy)ethoxy)-2-hydroxypropyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione dihydrochloride CAS No. 1215717-84-2](/img/structure/B3015574.png)
2-(2-(4-(3-(2-(3,4-dimethylphenoxy)ethoxy)-2-hydroxypropyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione dihydrochloride
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Description
2-(2-(4-(3-(2-(3,4-dimethylphenoxy)ethoxy)-2-hydroxypropyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione dihydrochloride is a useful research compound. Its molecular formula is C31H39Cl2N3O5 and its molecular weight is 604.57. The purity is usually 95%.
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Scientific Research Applications
Luminescent Properties and Photo-induced Electron Transfer
Compounds similar to the one , particularly those with naphthalimide and piperazine substituents, have been studied for their luminescent properties and potential in photo-induced electron transfer. These characteristics make them interesting for applications such as fluorescent probes or in the study of photophysical processes (Gan, Chen, Chang, & Tian, 2003).
Halocyclization Reactions
Research has also explored the halocyclization reactions of similar compounds, providing valuable insights into synthetic chemistry and the potential for creating novel molecules with unique properties. Such reactions are crucial for the development of new pharmaceuticals and materials (Zborovskii, Orysyk, Staninets, & Bon, 2011).
Anti-Inflammatory and Analgesic Agents
Another application lies in the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic activities. This suggests potential pharmaceutical applications for similar compounds in the treatment of pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Environmental-Sensitive Fluorescent Ligands
Some compounds with 1-arylpiperazine structure have been synthesized as environmental-sensitive fluorescent ligands for human receptors, indicating potential use in biological imaging and receptor studies (Lacivita, Leopoldo, Masotti, Inglese, Berardi, Perrone, Ganguly, Jafurulla, & Chattopadhyay, 2009).
properties
IUPAC Name |
2-[2-[4-[3-[2-(3,4-dimethylphenoxy)ethoxy]-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H37N3O5.2ClH/c1-22-9-10-26(19-23(22)2)39-18-17-38-21-25(35)20-33-13-11-32(12-14-33)15-16-34-30(36)27-7-3-5-24-6-4-8-28(29(24)27)31(34)37;;/h3-10,19,25,35H,11-18,20-21H2,1-2H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZMIPOAZRFPUIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCOCC(CN2CCN(CC2)CCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O)O)C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H39Cl2N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
604.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(4-(3-(2-(3,4-dimethylphenoxy)ethoxy)-2-hydroxypropyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione dihydrochloride |
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